molecular formula C8H12N2 B597536 4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI) CAS No. 197297-14-6

4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI)

Cat. No.: B597536
CAS No.: 197297-14-6
M. Wt: 136.198
InChI Key: WDHUIPHAWCBFOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI) is a pyridine-derived heterocyclic compound characterized by a nitrogen-containing aromatic ring with three methyl substituents at positions 1, 2, and 6. The imine functional group (C=N) at the 4-position distinguishes it from pyridones or fully saturated pyridine derivatives.

Properties

CAS No.

197297-14-6

Molecular Formula

C8H12N2

Molecular Weight

136.198

IUPAC Name

1,2,6-trimethylpyridin-4-imine

InChI

InChI=1S/C8H12N2/c1-6-4-8(9)5-7(2)10(6)3/h4-5,9H,1-3H3

InChI Key

WDHUIPHAWCBFOD-UHFFFAOYSA-N

SMILES

CC1=CC(=N)C=C(N1C)C

Synonyms

4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI)

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogous Compounds

Compound Name Substituents/Functional Groups CAS Number Molecular Weight (g/mol) Key Features
4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI) 1,2,6-trimethyl; 4-imine Not provided Not available Aromatic ring with imine; high lipophilicity
4(1H)-Pyridinone,2,3-dihydro-2,6-dimethyl- 2,6-dimethyl; 4-ketone; dihydro structure 785836-37-5 Not available Partially saturated ring; ketone group enhances polarity
6-Amino-4-hydroxy-1H-pyridin-2-one 6-amino; 4-hydroxy 104767-38-6 Not available Hydrogen-bonding groups; potential bioavailability
Pyridine,4-(ethylthio)-1,2,3,6-tetrahydro-... 4-ethylthio; pentamethyl 803637-31-2 213.38 Sulfur-containing; steric hindrance from methyl groups

Key Observations:

  • Imine vs. Ketone/Hydroxy Groups: The imine group in the target compound may confer greater reactivity in nucleophilic addition reactions compared to the ketone in 4(1H)-Pyridinone derivatives or the hydroxy group in 6-amino-4-hydroxy-1H-pyridin-2-one .
  • This contrasts with the dihydro-2,6-dimethyl analog, where partial saturation may moderate these effects .
  • Sulfur-Containing Analogs: The ethylthio group in ’s compound introduces thioether functionality, which can influence redox properties and metal coordination—a feature absent in the target compound .

Table 2: Hypothetical Property Comparison

Property 4(1H)-Pyridinimine,1,2,6-trimethyl-(9CI) 6-Amino-4-hydroxy-1H-pyridin-2-one 4(1H)-Pyridinone,2,3-dihydro-2,6-dimethyl-
Solubility Low (high methyl content) Moderate (polar groups) Moderate (dihydro structure)
Reactivity High (imine group) Moderate (amino/hydroxy) Low (ketone)
Bioavailability Likely high Variable (depends on formulation) Moderate
Potential Applications Agrochemical intermediates, catalysts Pharmaceuticals, chelating agents Chemical synthesis intermediates

Notes:

  • The imine group’s reactivity suggests utility in Schiff base formation or coordination chemistry, relevant to catalyst design .
  • The trimethyl configuration may align with pesticidal compounds, where lipophilicity aids penetration into biological systems .
  • In contrast, hydroxy and amino substituents in analogs like 6-amino-4-hydroxy-1H-pyridin-2-one are more suited for drug candidates targeting enzymes or receptors via hydrogen bonding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.